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Compound of Interest

Compound Name: Carpropamid

Cat. No.: B013017 Get Quote

An Inter-laboratory Comparison Guide to Analytical Methods for Carpropamid Detection

This guide provides a comparative overview of a validated analytical method for the detection

of Carpropamid, a fungicide used in agriculture. The information is intended for researchers,

scientists, and professionals in drug development and food safety who are involved in the

analysis of pesticide residues. The data and protocols presented are compiled from a single-

laboratory validation study, offering a benchmark for intra-laboratory performance and a basis

for establishing inter-laboratory validation.

Comparative Performance of a Validated HPLC-
DAD/MS Method
The following table summarizes the performance characteristics of a High-Performance Liquid

Chromatography with Diode-Array Detection and Mass Spectrometry (HPLC-DAD/MS) method

for the determination of Carpropamid residues in various agricultural products.
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Performance Metric Validated Performance

Analytical Method

High-Performance Liquid Chromatography with

Diode-Array/Mass Spectrometry Detection

(HPLC-DAD/MS)

Instrumental Limit of Quantitation (ILOQ) 2 ng

Method Limit of Quantitation (MLOQ) 0.02 mg/kg

Mean Recovery Rate 84–112%

Relative Standard Deviation (RSD) < 10%

Experimental Protocol: HPLC-DAD/MS for
Carpropamid Detection
The following protocol details the steps for the analysis of Carpropamid in agricultural

commodities as established in the validation study.[1][2]

1. Sample Preparation

Homogenization: Representative samples of the agricultural commodities (e.g., Korean

cabbage, apple, brown rice, green pepper) are homogenized to ensure uniformity.

Extraction: The homogenized sample is extracted with acetone.

Purification: The extract undergoes a two-step purification process:

Liquid-Liquid Partition: To separate the analyte from interfering substances.

Florisil Column Chromatography: For further cleanup of the extract.

2. Analytical Determination

Chromatography: The purified extract is analyzed using a reversed-phase HPLC system

equipped with octylsilyl and octadecylsilyl columns.

Detection:
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Quantification: A Diode-Array Detector (DAD) is used for the quantitative analysis of

Carpropamid at a wavelength of 220 nm.

Confirmation: A Mass Spectrometer (MS) is used to confirm the identity of the

Carpropamid residues.

Inter-laboratory Validation Workflow
The following diagram illustrates a typical workflow for the inter-laboratory validation of an

analytical method. This process is crucial to ensure the robustness, reproducibility, and

transferability of the method across different laboratories.
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Phase 1: Method Development & Single-Lab Validation

Phase 2: Inter-laboratory Study Protocol

Phase 3: Multi-Laboratory Analysis

Phase 4: Statistical Analysis & Reporting

Method Development
 & Optimization

Single-Laboratory
 Validation

 (Accuracy, Precision, Linearity, LOQ, LOD)

Protocol Design
 & Sample Preparation

Distribution of
 Standardized Samples

 & Protocols to Participating Labs

Analysis by
 Participating
 Laboratories

Data Submission
 to Coordinating Lab

Statistical Analysis
 (Reproducibility, Repeatability)

Final Report &
 Method Standardization

Click to download full resolution via product page

Caption: Workflow for Inter-laboratory Method Validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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